Cas no 310881-78-8 (1H-Pyrrole-2-carboxaldehyde,4-fluoro-3,5-dimethyl-)

• Product Name: 1H-Pyrrole-2-carboxaldehyde,4-fluoro-3,5-dimethyl-
• CAS No: 310881-78-8
• MF: C₇H₈FNO
• MW: 141.142925262451
• CID: 300695
• PubChem ID: 45083408
• Update Time: 2025-04-19

1H-Pyrrole-2-carboxaldehyde,4-fluoro-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxaldehyde,4-fluoro-3,5-dimethyl-
• 1H-Pyrrole-2-carboxaldehyde, 4-fluoro-3,5-dimethyl- (9CI)
• 1H-Pyrrole-2-carboxaldehyde,4-fluoro-3,5-dimethyl-(9ci)
• AKOS006309698
• 310881-78-8
• 4-fluoro-2-formyl-3,5-dimethylpyrrole

• Inchi： 1S/C7H8FNO/c1-4-6(3-10)9-5(2)7(4)8/h3,9H,1-2H3
• InChI Key： GETRYOJTMQEAIQ-UHFFFAOYSA-N
• SMILES： FC1=C(C)NC(C=O)=C1C

Computed Properties

• Exact Mass: 141.05904
• Monoisotopic Mass: 141.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.9A^2
• XLogP3: 1.4

Experimental Properties

• PSA: 32.86